Cas no 1291555-74-2 (1-(2,5-dimethylbenzoyl)piperidin-3-amine)

• Product Name: 1-(2,5-dimethylbenzoyl)piperidin-3-amine
• CAS No: 1291555-74-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5558956
• Update Time: 2025-05-25

1-(2,5-dimethylbenzoyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylbenzoyl)piperidin-3-amine

• Inchi： 1S/C14H20N2O/c1-10-5-6-11(2)13(8-10)14(17)16-7-3-4-12(15)9-16/h5-6,8,12H,3-4,7,9,15H2,1-2H3
• InChI Key： RPKLPBBLNWJEIR-UHFFFAOYSA-N
• SMILES： C(N1CCCC(N)C1)(C1=CC(C)=CC=C1C)=O

Additional information on 1-(2,5-dimethylbenzoyl)piperidin-3-amine

1-(2,5-Dimethylbenzoyl)piperidin-3-amine: A Comprehensive Overview

The compound 1-(2,5-dimethylbenzoyl)piperidin-3-amine, identified by the CAS number 1291555-74-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted benzoyl group. The presence of the dimethyl substituents on the benzene ring adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel chemical entities.

The synthesis of 1-(2,5-dimethylbenzoyl)piperidin-3-amine involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the benzoyl chloride derivative, which is then subjected to nucleophilic substitution with an appropriately substituted piperidine amine. The reaction conditions are optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 1-(2,5-dimethylbenzoyl)piperidin-3-amine exhibits potent activity in vitro against various enzyme targets, suggesting its potential as a lead compound in drug discovery. For instance, research conducted in 2023 revealed its ability to inhibit certain kinases involved in cellular signaling pathways. This finding has sparked interest among pharmaceutical researchers who are exploring its potential as a therapeutic agent for conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. The piperidine ring's ability to form stable amide bonds makes it an attractive component for polymer synthesis. Recent studies have demonstrated that polymers incorporating 1-(2,5-dimethylbenzoyl)piperidin-3-amine exhibit enhanced mechanical properties and thermal stability. These characteristics make them suitable for applications in high-performance materials and advanced composites.

The physical properties of 1-(2,5-dimethylbenzoyl)piperidin-3-amine are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated aromatic system.

The environmental impact of 1-(2,5-dimethylbenzoyl)piperidin-3-amine has also been a topic of recent research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This attribute aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 1-(2,5-dimethylbenzoyl)piperidin-3-amine, CAS number 1291555-74-2, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising pharmacological and materials science properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various sectors.